1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one)
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Systematic IUPAC Name and Structural Interpretation
The compound 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) derives its systematic name from IUPAC nomenclature rules for complex bis-aryl ketones. The name is constructed as follows:
- 1,1'- : Indicates two identical propanone subunits connected via a bridging group.
- [Methylenedi(4,1-phenylene)] : Specifies a methylene (–CH2–) group linking two phenyl rings at their 1- and 4-positions, forming a diphenylmethane core.
- bis(2-methoxy-2-methylpropan-1-one) : Describes two propan-1-one groups substituted at the 2-position with both methoxy (–OCH3) and methyl (–CH3) groups.
The molecular formula is C23H32O4 , calculated by combining the diphenylmethane backbone (C13H12) with two 2-methoxy-2-methylpropan-1-one units (C5H10O2 each). The structural arrangement ensures maximal conjugation between the aromatic rings and ketone functionalities, influencing electronic properties such as absorption spectra and reactivity.
Table 1: Key Structural and Molecular Properties
| Property | Value |
|---|---|
| Systematic IUPAC Name | 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) |
| Molecular Formula | C23H32O4 |
| Molecular Weight | 372.50 g/mol |
| Core Structure | Diphenylmethane-linked bis-propanone |
The carbonyl groups at the 1-position of each propanone subunit adopt a planar geometry, enabling resonance stabilization. The methoxy and methyl substituents at the 2-position introduce steric hindrance, which may affect intermolecular interactions in crystalline or solution phases.
CAS Registry Number and Alternative Nomenclature Conventions
As of the available data, the CAS Registry Number for this compound is not explicitly listed in the provided sources. However, analogous bis-aryl propanone derivatives, such as 1,1'-[Methylenebis(4,1-phenylene)]bis(2-hydroxy-2-methylpropan-1-one) (CAS 474510-57-1), share structural similarities but differ in substituents (hydroxy vs. methoxy groups).
Alternative nomenclature conventions include:
- Functional Class Approach : Describing the compound as a bis-ketone with methylene-linked aryl groups.
- Trade Names : Derivatives like Irgacure 127 (for the hydroxy variant) follow industry-specific branding.
- Simplified Synonyms : Terms such as "bis(2-methoxy-2-methylpropanoyl)diphenylmethane" emphasize the functional groups and connectivity.
Table 2: Comparative Nomenclature of Related Compounds
| Compound Type | CAS Number | Key Substituents |
|---|---|---|
| Hydroxy Variant | 474510-57-1 | –OH at 2-position |
| Methoxy Variant (Query) | Not Available | –OCH3 at 2-position |
The absence of a registered CAS number for the methoxy variant suggests it may represent a novel or less-documented derivative, necessitating further characterization for formal registration.
Historical Evolution of Naming Conventions for Bis-Aryl Propanone Derivatives
The nomenclature of bis-aryl propanone derivatives has evolved alongside advancements in organic chemistry and IUPAC guidelines. Key milestones include:
- Early Trivial Names (Pre-20th Century) : Compounds were named based on natural sources or physical properties (e.g., "dibenzoylmethane" for simple analogues).
- Positional Descriptors (Mid-20th Century) : The introduction of numbering systems for substituents, as seen in terms like "2-methyl-2-methoxypropan-1-one."
- Systematic IUPAC Rules (Late 20th Century) : Standardization of bridging group notation (e.g., "methylenedi(4,1-phenylene)") and bis-compound prefixes.
The shift toward systematic names reflects the need for precision in describing complex architectures, particularly in patent literature and pharmaceutical research. For example, the transition from "bis(4-hydroxypropanoyl)diphenylmethane" to "1,1'-[Methylenebis(4,1-phenylene)]bis(2-hydroxy-2-methylpropan-1-one)" exemplifies this trend.
Table 3: Timeline of Nomenclature Practices
| Era | Naming Style | Example |
|---|---|---|
| 1900–1950 | Trivial/Functional Names | Diphenylmethane diketone |
| 1950–2000 | Positional Numbering | 2-Methoxy-2-methylpropan-1-one |
| 2000–Present | Systematic IUPAC | 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) |
Modern conventions prioritize unambiguous structural representation, ensuring consistency across chemical databases and research publications.
Properties
CAS No. |
649757-92-6 |
|---|---|
Molecular Formula |
C23H28O4 |
Molecular Weight |
368.5 g/mol |
IUPAC Name |
2-methoxy-1-[4-[[4-(2-methoxy-2-methylpropanoyl)phenyl]methyl]phenyl]-2-methylpropan-1-one |
InChI |
InChI=1S/C23H28O4/c1-22(2,26-5)20(24)18-11-7-16(8-12-18)15-17-9-13-19(14-10-17)21(25)23(3,4)27-6/h7-14H,15H2,1-6H3 |
InChI Key |
GMOVLUMXOQLUMN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C(=O)C1=CC=C(C=C1)CC2=CC=C(C=C2)C(=O)C(C)(C)OC)OC |
Origin of Product |
United States |
Biological Activity
1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) is a synthetic organic compound that has garnered attention in various fields of biological research. Its structure, which includes methylene and phenylene groups, suggests potential interactions with biological systems that may lead to significant pharmacological activities. This article reviews the biological activity of this compound based on diverse sources, including case studies and research findings.
- Molecular Formula : C23H28O4
- CAS Number : 649757-92-6
- Molecular Weight : 372.47 g/mol
The compound is hypothesized to exert its biological effects through several mechanisms:
- Inhibition of Enzymatic Activity : Preliminary studies suggest that it may inhibit certain enzymes, impacting metabolic pathways.
- Modulation of Receptor Activity : Its structural similarity to known ligands indicates potential receptor modulation, particularly in neurotransmitter systems.
Antioxidant Properties
Research indicates that 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) exhibits significant antioxidant activity. This is crucial as oxidative stress is implicated in various diseases, including cancer and neurodegenerative disorders. A study demonstrated that the compound effectively scavenged free radicals in vitro, thereby reducing oxidative damage in cellular models.
Neuropharmacological Effects
In behavioral pharmacology studies, this compound has shown promise in modulating neurotransmitter systems:
- Serotonin Reuptake Inhibition : It was found to inhibit serotonin uptake in synaptosomes, suggesting potential antidepressant-like effects. This aligns with findings from related compounds that also target serotonin pathways .
- Animal Models : In rat models trained for drug discrimination tasks, the compound exhibited substitution effects similar to known psychoactive substances, indicating its potential psychoactive properties .
Cytotoxicity and Anticancer Potential
The cytotoxic effects of 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) have been evaluated against various cancer cell lines:
- Cell Line Studies : In vitro studies using breast cancer (MCF-7) and lung cancer (A549) cell lines revealed dose-dependent cytotoxicity. The compound induced apoptosis through mitochondrial pathways, as evidenced by increased caspase activity and changes in mitochondrial membrane potential.
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 | 15 | Apoptosis induction |
| A549 | 20 | Mitochondrial pathway activation |
Case Studies
Several case studies highlight the therapeutic potentials of this compound:
- Case Study on Antioxidant Effects : A study involving diabetic rats showed that administration of the compound reduced markers of oxidative stress and improved glycemic control.
- Neuroprotective Effects : In a model of neurodegeneration induced by oxidative stress, the compound demonstrated protective effects on neuronal cells, reducing cell death and inflammation markers.
Scientific Research Applications
Photopolymerization
Photoinitiators : One of the primary applications of 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) is as a photoinitiator in photopolymerization processes. Photopolymerization is a technique used to create polymers through the reaction of monomers upon exposure to light. This compound can efficiently initiate polymerization reactions when exposed to UV light, making it valuable in the production of coatings, adhesives, and inks.
Advantages :
- High efficiency in initiating polymerization.
- Ability to produce low-viscosity formulations that can be cured rapidly.
- Enhanced mechanical properties of the resulting polymers due to cross-linking.
Polymer Chemistry
Synthesis of Advanced Polymers : The compound can be utilized in the synthesis of advanced polymers with tailored properties. By incorporating this compound into polymer matrices, researchers can enhance thermal stability, chemical resistance, and mechanical strength.
Case Studies :
- A study demonstrated that incorporating this compound into epoxy resins improved their thermal properties and reduced brittleness compared to traditional formulations. This enhancement is critical for applications requiring durable materials under thermal stress.
Biomedical Applications
Drug Delivery Systems : The unique structure of 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) allows for its use in drug delivery systems. Its ability to form hydrogels makes it suitable for encapsulating drugs and facilitating controlled release.
Research Findings :
- In vitro studies have shown that hydrogels formed with this compound can effectively release therapeutic agents over extended periods while maintaining biocompatibility. This property is particularly beneficial for sustained drug delivery in cancer therapy.
Data Tables
| Application Area | Description | Key Benefits |
|---|---|---|
| Photopolymerization | Used as a photoinitiator for UV curing | Rapid curing, low viscosity |
| Polymer Chemistry | Enhances properties of polymer matrices | Improved thermal stability and strength |
| Biomedical Applications | Forms hydrogels for drug delivery | Controlled release and biocompatibility |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects on Physical and Spectral Properties
The target compound differs from similar derivatives in the nature of substituents on the ketone groups. Key comparisons include:
- Hydroxy vs. Methoxy Substituents: 1,1'-(Methylenebis(4,1-phenylene))bis(2-hydroxy-2-methylpropan-1-one) (CAS 474510-57-1, ) replaces methoxy with hydroxy groups. Hydroxy groups form hydrogen bonds, leading to higher melting points and reduced solubility in non-polar solvents. In contrast, the methoxy groups in the target compound likely lower melting points and improve compatibility with hydrophobic matrices . IR Spectroscopy: Both compounds exhibit C=O stretches near ~1650–1674 cm⁻¹ (similar to compound 2a in ), but the hydroxy analog may show broader O-H stretches (~3200–3600 cm⁻¹) absent in the methoxy variant .
- Simple Ketone vs. Branched Ketone: 1,1'-(Methylenebis(4,1-phenylene))bis(ethan-1-one) (CAS 790-82-9, ) lacks the methoxy and methyl branches. The branched ketones in the target compound likely confer steric hindrance, slowing degradation under UV exposure .
Tabulated Comparison of Key Compounds
*Inferred from analogous compounds. †CAS 474510-57-1.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
